Cas no 911434-04-3 (2-(5-Bromo-3-nitropyridin-2-yl)malonic acid diethyl ester)

• Product Name: 2-(5-Bromo-3-nitropyridin-2-yl)malonic acid diethyl ester
• CAS No: 911434-04-3
• MF: C₁₂H₁₃BrN₂O₆
• MW: 361.145422697067
• CID: 1082967
• PubChem ID: 57516275
• Update Time: 2025-04-20

2-(5-Bromo-3-nitropyridin-2-yl)malonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-3-nitropyridin-2-yl)malonic acid diethyl ester
• Diethyl (5-bromo-3-nitro-2-pyridinyl)malonate
• diethyl (5-bromo-3-nitropyridin-2-yl)propanedioate
• 2-(5-Bromo-3-nitro-pyridin-2-yl)-malonic acid diethyl ester
• YWDRRHINJWKDTJ-UHFFFAOYSA-N
• SCHEMBL1621780
• MFCD19689584
• diethyl(5-bromo-3-nitropyridin-2-yl)malonate
• diethyl 2-(5-bromo-3-nitropyridin-2-yl)-malonate
• 911434-04-3
• 1,3-diethyl 2-(5-bromo-3-nitropyridin-2-yl)propanedioate
• SCHEMBL16749018
• diethyl 2-(5-bromo-3-nitropyridin-2-yl)propanedioate
• Diethyl 2-(5-bromo-3-nitropyridin-2-yl)malonate
• E87586
• diethyl (5-bromo-3-nitropyridin-2-yl)malonate
• DB-319129

• Inchi： 1S/C12H13BrN2O6/c1-3-20-11(16)9(12(17)21-4-2)10-8(15(18)19)5-7(13)6-14-10/h5-6,9H,3-4H2,1-2H3
• InChI Key： YWDRRHINJWKDTJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 359.99600
• Monoisotopic Mass: 359.99570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.31000
• LogP: 2.48530